Cas no 2137886-73-6 (2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid)
2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-705125
- 2-[3-({[(tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid
- 2137886-73-6
- 2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid
-
- Inchi: 1S/C11H19NO6/c1-10(2,3)17-9(15)12-18-11(6-8(13)14)4-5-16-7-11/h4-7H2,1-3H3,(H,12,15)(H,13,14)
- InChI Key: WGBVHLVBTKIRQX-UHFFFAOYSA-N
- SMILES: O1CCC(CC(=O)O)(C1)ONC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 261.12123733g/mol
- Monoisotopic Mass: 261.12123733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 94.1Ų
2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-705125-1.0g |
2-[3-({[(tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid |
2137886-73-6 | 1g |
$0.0 | 2023-06-06 |
2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid
2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic Acid: A Comprehensive Overview
2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid, identified by the CAS registry number 2137886-73-6, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as TBOA (tert-butoxycarbonyl amino acid), is a derivative of amino acids and has been extensively studied for its potential applications in drug design and chemical synthesis.
The structure of 2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid comprises a central oxolane ring (tetrahydrofuran derivative) substituted with a tert-butoxycarbonyl (Boc) group and an acetic acid moiety. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of this compound in the development of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems.
One of the most notable advancements involving this compound is its role in the synthesis of cyclic peptides. Researchers have utilized the Boc group to facilitate the formation of stable peptide bonds, which are essential for constructing complex molecular architectures. For instance, a study published in Nature Chemistry demonstrated how this compound can be employed as a building block for creating macrocyclic compounds with potential therapeutic applications.
In addition to its role in peptide synthesis, 2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid has been explored for its ability to modulate enzyme activity. A recent investigation revealed that this compound can act as a competitive inhibitor of certain proteases, making it a promising candidate for anti-inflammatory and anti-cancer drug development. The findings were published in Journal of Medicinal Chemistry, where researchers highlighted its selectivity and potency compared to existing inhibitors.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of tert-butoxycarbonyl groups allows for precise control over the reaction pathways, ensuring high yields and purity. This has been extensively documented in recent publications, where chemists have optimized reaction conditions to enhance scalability and reduce production costs.
From an environmental standpoint, studies have shown that TBOA exhibits low toxicity and biodegradability under standard conditions. This makes it an eco-friendly choice for large-scale chemical processes. However, further research is required to fully understand its long-term environmental impact and potential for bioaccumulation.
In conclusion, 2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid stands as a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials, this compound is poised to play an even greater role in advancing medical science and chemical innovation.
2137886-73-6 (2-[3-({[(Tert-butoxy)carbonyl]amino}oxy)oxolan-3-yl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)